Cas no 1094825-58-7 (Tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carboxylate)

• Product Name: Tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carboxylate
• CAS No: 1094825-58-7
• MF: C₁₅H₃₁N₃O₂
• MW: 285.425544023514
• CID: 6489571
• PubChem ID: 43252104
• Update Time: 2025-10-05

Tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1094825-58-7
• MS-21829
• A1-27019
• tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carboxylate
• AKOS009424529
• Tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C15H31N3O2/c1-15(2,3)20-14(19)18-11-7-10-17(12-13-18)9-6-4-5-8-16/h4-13,16H2,1-3H3
• InChI Key： OFFHRXHOUIZYRC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCN(CCCCCN)CC1)=O

Computed Properties

• Exact Mass: 285.24162724g/mol
• Monoisotopic Mass: 285.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on Tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carboxylate

Tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1094825-58-7, known as tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carboxylate, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The presence of a tert-butyl group and a 5-aminopentyl substituent adds complexity to its structure, making it a subject of interest for researchers exploring its synthesis, properties, and applications.

tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carboxylate has been studied extensively in recent years due to its unique chemical properties. The diazepane ring system is known for its stability and versatility, making it a valuable scaffold for drug design. The tert-butyl group contributes to the molecule's lipophilicity, which is crucial for drug delivery systems. Meanwhile, the 5-aminopentyl chain introduces flexibility and additional functional groups that can be exploited for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carboxylate. Researchers have employed various strategies, including ring-closing metathesis and stepwise assembly methods, to construct the diazepane ring. These methods not only improve the yield but also allow for precise control over the stereochemistry of the molecule. Such advancements are critical for producing high-quality compounds suitable for biological studies.

The pharmacological potential of tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carboxylate has been explored in several studies. Its ability to interact with specific biological targets makes it a promising candidate for drug development. For instance, studies have shown that this compound exhibits moderate activity against certain enzymes involved in neurological disorders. Furthermore, its lipophilic nature suggests that it could potentially cross the blood-brain barrier, making it a valuable lead compound for neurodegenerative disease research.

In addition to its pharmacological applications, tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carboxylate has also been investigated for its role in materials science. The diazepane ring system has been incorporated into polymer structures to enhance their mechanical properties. The presence of the tert-butyl group and the 5-aminopentyl chain allows for tailored interactions within the polymer matrix, leading to improved durability and flexibility.

Recent research has also focused on the environmental impact of tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carboxylate. Studies have assessed its biodegradability and toxicity under various conditions. These findings are essential for ensuring that the compound can be safely used in industrial and pharmaceutical settings without posing risks to ecosystems or human health.

In conclusion, tert-butyl 4-(5-aminopentyl)-1,4-diazepane-1-carbox